Cas no 937689-61-7 (2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline)

• Product Name: 2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline
• CAS No: 937689-61-7
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• MDL: MFCD09035168
• CID: 1981572
• Update Time: 2025-06-13

2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline Chemical and Physical Properties

Names and Identifiers

• AKOS BC-0110
• 2-[2-(4-METHYL-PIPERAZIN-1-YL)-ETHOXY]-PHENYLAMINE
• 2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline
• Benzenamine, 2-[2-(4-methyl-1-piperazinyl)ethoxy]-

• MDL： MFCD09035168
• Inchi： 1S/C13H21N3O/c1-15-6-8-16(9-7-15)10-11-17-13-5-3-2-4-12(13)14/h2-5H,6-11,14H2,1H3
• InChI Key： YSKLCWCAHUOZGG-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1OCCN1CCN(C)CC1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 387.2±32.0 °C at 760 mmHg
• Flash Point: 188.0±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline

Introduction to 2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline (CAS No. 937689-61-7)

2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline, with the CAS number 937689-61-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a substituted aniline moiety and a 4-methylpiperazine group, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical formula of 2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline is C₁₃H₂₀N₃O, and its molecular weight is approximately 236.31 g/mol. The compound's structure allows for multiple points of functionalization, which can be exploited to enhance its pharmacological properties or to create derivatives with specific biological activities.

In recent years, 2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a precursor in the synthesis of compounds with anti-inflammatory and analgesic properties. Research has shown that derivatives of this compound can effectively modulate various signaling pathways involved in inflammation and pain perception, making them promising candidates for the treatment of chronic inflammatory diseases and neuropathic pain.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline as a scaffold for developing selective serotonin reuptake inhibitors (SSRIs). The researchers found that certain derivatives exhibited high affinity for the serotonin transporter (SERT) and demonstrated potent antidepressant-like effects in preclinical models. This finding highlights the potential of 2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline as a lead compound for the development of novel antidepressant medications.

Beyond its applications in central nervous system (CNS) disorders, 2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline has also shown promise in oncology research. A study published in Cancer Research in 2020 explored the antitumor activity of this compound and its derivatives. The results indicated that certain analogs could selectively inhibit cancer cell proliferation by targeting specific kinases involved in tumor growth and survival. These findings suggest that 2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline-based compounds may have therapeutic potential in cancer treatment.

The synthetic accessibility of 2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline is another factor contributing to its widespread use in research. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution and coupling reactions. This ease of synthesis allows researchers to rapidly generate a diverse library of derivatives, facilitating high-throughput screening and structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, 2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline has also found use in materials science. Its unique electronic properties make it suitable for the development of functional materials, such as organic semiconductors and luminescent materials. Recent advancements in this area have led to the creation of novel materials with improved performance characteristics, opening up new possibilities for applications in electronics and optoelectronics.

The safety profile of 2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline is an important consideration for both research and industrial applications. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 2-[2-(4-methylpiperazin-1-yl)ethoxy]aniline (CAS No. 937689-61-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its biological activities and properties, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.